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Compound of Interest

Compound Name: Haloxyfop-d4

Cat. No.: B150307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data and handling precautions

for Haloxyfop-d4. The information presented is primarily based on the safety data sheets

(SDS) of Haloxyfop and its derivatives, as Haloxyfop-d4 is a deuterated analog and is

expected to exhibit similar chemical and toxicological properties. This document is intended to

be a resource for laboratory personnel and professionals in drug development who may be

working with this compound.

Chemical and Physical Properties
Haloxyfop-d4 is the deuterated analog of Haloxyfop, a herbicide.[1] Its chemical structure is

similar to Haloxyfop, with deuterium atoms incorporated into the phenoxy ring.
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Property Value

Molecular Formula C₁₅H₇D₄ClF₃NO₄

Molecular Weight 365.72 g/mol [1]

Synonyms

Haloxyfop (Free Acid) D4 (Phenoxy-D4), 2-[4-

[[3-chloro-5-(trifluoromethyl)-2-

pyridinyl]oxy]phenoxy-2,3,5,6-d4]-Propanoic

acid[1]

Appearance Likely a solid, similar to Haloxyfop

Solubility
Information not readily available for Haloxyfop-

d4. Haloxyfop is soluble in organic solvents.

Hazard Identification and GHS Classification
Haloxyfop and its derivatives are classified as hazardous substances.[2][3][4][5] The following

GHS classification is based on data for Haloxyfop.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4
H302: Harmful if swallowed[2]

[3][4][5][6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[6]

Skin Corrosion/Irritation - H315: Causes skin irritation[5]

Acute Toxicity (Inhalation) - H332: Harmful if inhaled[5]

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Chronic 1 / Chronic 3

H410: Very toxic to aquatic life

with long lasting effects[2][3][4]

[5] / H412: Harmful to aquatic

life with long lasting effects[6]

[7]

Flammable Liquids 4
H227: Combustible liquid[2][3]

[4]
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Signal Word: Danger or Warning[2][3][4][5][6]

Pictograms:

Corrosion

Exclamation Mark

Health Hazard

Environment

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure and ensure safety.

Handling
Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[2]

[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][8][9]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, butyl rubber), a lab

coat, and closed-toe shoes.[2][8][9][10]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene Practices: Avoid contact with skin, eyes, and clothing.[8][9] Do not eat, drink, or

smoke in the laboratory.[2][3] Wash hands thoroughly after handling.[2][3][9]

Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials.[2][3]

Keep containers tightly closed when not in use.[2][3]
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Store away from heat, sparks, and open flames.[2][3]

Keep away from strong oxidizing agents.[2][3]

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[2]

[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Accidental Release and Disposal
Accidental Release Measures

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Absorb the spill with an inert material (e.g., sand, earth, vermiculite).
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Collect the absorbed material into a suitable, labeled container for disposal.[2][3]

Do not allow the spilled material to enter drains or waterways.[2][3]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.

Do not dispose of undiluted chemicals on site.[8]

Toxicological and Ecotoxicological Information
Toxicological Information

Acute Oral Toxicity: Harmful if swallowed.[2][3][4][5][6] May cause loss of appetite and

damage to the liver and kidneys.[2]

Acute Dermal Toxicity: May cause skin irritation, redness, and itchiness.[2]

Acute Inhalation Toxicity: May be harmful if inhaled, causing symptoms similar to ingestion

and mild respiratory irritation.[2][3]

Eye Irritation: Causes serious eye damage or irritation, including stinging, redness, and

watering.[2][6]

Chronic Effects: Prolonged or repeated exposure may cause adverse effects.

Ecotoxicological Information
Haloxyfop is very toxic to aquatic life with long-lasting effects.[2][3][4][5]

It is considered practically non-toxic to birds and bees.[3]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Haloxyfop-d4 are not available in

the provided search results. Safety assessments for pesticides and related compounds

typically involve a battery of standardized toxicological and ecotoxicological studies as per

international guidelines (e.g., OECD, EPA).
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Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for Haloxyfop-d4.

Preparation Handling Post-Handling

Read SDS and Understand Hazards Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood) Weigh and Transfer in Fume Hood Avoid Inhalation and Skin/Eye Contact No Eating, Drinking, or Smoking Clean Work Area Dispose of Waste Properly Wash Hands Thoroughly

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Rinse Eyes for 15 min Rinse Mouth, Do Not Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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